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Cat. No.: B15555585 Get Quote

Introduction

Lansoprazole, a proton pump inhibitor, is extensively metabolized in the liver primarily by the

cytochrome P450 (CYP) enzyme system, particularly CYP2C19 and CYP3A4.[1][2][3] Key

metabolic pathways include hydroxylation and sulfoxidation.[1][2][4] Lansoprazole Sulfide is a

significant metabolite in this process.[1][3] Stable isotope-labeled compounds, such as

Lansoprazole Sulfide-¹³C₆, are invaluable tools in drug metabolism and pharmacokinetic

(DMPK) studies. The ¹³C₆ labeling provides a distinct mass shift, allowing for the differentiation

of the labeled internal standard from the unlabeled endogenous metabolite in biological

matrices.[5] This enables precise quantification and tracing of the metabolic fate of

lansoprazole.

The primary application of Lansoprazole Sulfide-¹³C₆ is as an internal standard in quantitative

bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[6][7] Its chemical and

physical properties are nearly identical to the unlabeled Lansoprazole Sulfide, ensuring that it

behaves similarly during sample extraction, chromatography, and ionization, thus correcting for

variability in the analytical process.[6][7]

Key Applications

Quantitative Bioanalysis: Lansoprazole Sulfide-¹³C₆ is an ideal internal standard for the

accurate and precise quantification of Lansoprazole Sulfide in biological samples such as

plasma, urine, and tissue homogenates.[8][9][10]
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Metabolic Profiling and Metabolite Identification: By introducing a known concentration of the

¹³C₆-labeled standard, researchers can confidently identify and quantify the corresponding

unlabeled metabolite in complex biological matrices.[11]

Pharmacokinetic Studies: Accurate quantification of metabolites is crucial for determining the

pharmacokinetic parameters of a drug, including its absorption, distribution, metabolism, and

excretion (ADME).[1][12]

Experimental Protocols
Protocol 1: Quantification of Lansoprazole Sulfide in
Human Plasma using LC-MS/MS
Objective: To determine the concentration of Lansoprazole Sulfide in human plasma samples

using Lansoprazole Sulfide-¹³C₆ as an internal standard.

Materials:

Human plasma samples

Lansoprazole Sulfide analytical standard

Lansoprazole Sulfide-¹³C₆ internal standard

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Microcentrifuge tubes

LC-MS/MS system (e.g., Triple Quadrupole)

Procedure:

Preparation of Standard and Internal Standard Solutions:
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Prepare a stock solution of Lansoprazole Sulfide (1 mg/mL) in methanol.

Prepare a stock solution of Lansoprazole Sulfide-¹³C₆ (1 mg/mL) in methanol.

From the stock solutions, prepare working solutions of the analytical standard and a fixed

concentration working solution of the internal standard (e.g., 100 ng/mL) by serial dilution

in 50% acetonitrile.

Sample Preparation (Protein Precipitation):

To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the Lansoprazole

Sulfide-¹³C₆ internal standard working solution.

Vortex briefly to mix.

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[13]

Vortex vigorously for 1 minute.

Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.[13]

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Gradient: A suitable gradient to separate the analyte from matrix components.
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Mass Spectrometry (MS) Conditions:

Ionization Source: Electrospray Ionization (ESI), positive mode

Detection Mode: Multiple Reaction Monitoring (MRM)

Monitor the precursor-to-product ion transitions for both Lansoprazole Sulfide and

Lansoprazole Sulfide-¹³C₆. The exact m/z values will depend on the specific adducts

formed.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of Lansoprazole Sulfide in the plasma samples from the

calibration curve.

Protocol 2: In Vitro Metabolism of Lansoprazole in
Human Liver Microsomes (HLMs)
Objective: To investigate the formation of Lansoprazole Sulfide from lansoprazole in vitro using

HLMs.

Materials:

Lansoprazole

Lansoprazole Sulfide-¹³C₆

Human Liver Microsomes (HLMs)

NADPH regenerating system

Phosphate buffer (pH 7.4)

Acetonitrile
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Incubator/shaker

Procedure:

Incubation:

In a microcentrifuge tube, combine phosphate buffer, HLMs (e.g., 0.5 mg/mL final

concentration), and the NADPH regenerating system.[12]

Pre-incubate the mixture at 37°C for 5 minutes.

Initiate the reaction by adding lansoprazole (e.g., 1 µM final concentration).[12]

Incubate at 37°C with gentle shaking.

Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).[12]

Reaction Quenching and Sample Preparation:

Stop the reaction by adding two volumes of ice-cold acetonitrile containing a known

concentration of Lansoprazole Sulfide-¹³C₆ as the internal standard.[12]

Vortex to precipitate proteins and centrifuge.

Transfer the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis and Data Interpretation:

Analyze the samples using the LC-MS/MS method described in Protocol 1.

Quantify the amount of Lansoprazole Sulfide formed at each time point.

Plot the concentration of Lansoprazole Sulfide versus time to determine the rate of

formation.

Data Presentation
Table 1: Mass Spectrometric Properties of Lansoprazole Sulfide and Lansoprazole Sulfide-¹³C₆
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Compound
Chemical
Formula

Exact Mass
Precursor Ion
(m/z) [M+H]⁺

Product Ion
(m/z)

Lansoprazole

Sulfide
C₁₆H₁₄F₃N₃OS 353.0810 354.1

To be determined

empirically

Lansoprazole

Sulfide-¹³C₆

¹³C₆C₁₀H₁₄F₃N₃

OS
359.0990 360.1

To be determined

empirically

Note: Product ions need to be optimized based on experimental fragmentation data.

Table 2: Pharmacokinetic Parameters of Lansoprazole and its Metabolites in Healthy

Volunteers (Single Oral Dose)

Compound Cmax (ng/mL) Tmax (h) AUC (ng·h/mL) t½ (h)

Lansoprazole 920 - 1150 1.2 - 2.1 2400 - 2930 0.9 - 2.1

Lansoprazole

Sulfone

Data not

available

Data not

available

Data not

available

Data not

available

5-

Hydroxylansopra

zole

Data not

available

Data not

available

Data not

available

Data not

available

Lansoprazole

Sulfide

Data not

available

Data not

available

Data not

available

Data not

available

Source: Adapted from literature.[1][14] Specific quantitative data for all metabolites in a single

coherent study is not readily available in the public domain. The use of Lansoprazole Sulfide-

¹³C₆ would facilitate the acquisition of such precise data for Lansoprazole Sulfide.
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Caption: Metabolic Pathway of Lansoprazole.
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Caption: Bioanalytical Workflow for Metabolite Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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